Cas no 139625-85-7 (2-Chloro-5-(trifluoromethoxy)phenol)

2-Chloro-5-(trifluoromethoxy)phenol is a halogenated phenolic compound featuring both chloro and trifluoromethoxy substituents on the aromatic ring. Its unique structure imparts enhanced chemical stability and reactivity, making it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The trifluoromethoxy group contributes to increased lipophilicity and metabolic resistance, while the chloro substituent facilitates further functionalization. This compound is commonly utilized in the development of active ingredients requiring robust electronic and steric properties. Its high purity and well-defined reactivity profile ensure consistent performance in coupling reactions, substitutions, and other transformations. Suitable for controlled environments, it requires proper handling due to its potential reactivity.

2-Chloro-5-(trifluoromethoxy)phenol structure

139625-85-7 structure

Product Name:2-Chloro-5-(trifluoromethoxy)phenol

CAS No:139625-85-7

MF:C₇H₄ClF₃O₂

MW:212.553671836853

MDL:MFCD15527438

CID:1083451

PubChem ID:11390226

Update Time:2025-06-09

2-Chloro-5-(trifluoromethoxy)phenol Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-5-(trifluoromethoxy)phenol
- MFCD15527438
- 139625-85-7
- A885967
- CS-0212817
- E87706
- BS-21393
- DB-355774
- Phenol, 2-chloro-5-(trifluoromethoxy)-
- DTXSID20464382
- UKASVHZCKSRNNA-UHFFFAOYSA-N
- AKOS022172798
- MDL： MFCD15527438
- Inchi： 1S/C7H4ClF3O2/c8-5-2-1-4(3-6(5)12)13-7(9,10)11/h1-3,12H
- InChI Key： UKASVHZCKSRNNA-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1O)OC(F)(F)F

Computed Properties

Exact Mass: 211.98522
Monoisotopic Mass: 211.9851915g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 174
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 29.5Å²

Experimental Properties

PSA: 29.46

2-Chloro-5-(trifluoromethoxy)phenol Pricemore >>

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Alichem	A014002673-250mg	2-Chloro-5-(trifluoromethoxy)phenol	139625-85-7	97%	250mg	504.00 USD	2021-06-22
Alichem	A014002673-500mg	2-Chloro-5-(trifluoromethoxy)phenol	139625-85-7	97%	500mg	847.60 USD	2021-06-22
Alichem	A014002673-1g	2-Chloro-5-(trifluoromethoxy)phenol	139625-85-7	97%	1g	1,564.50 USD	2021-06-22
abcr	AB515511-1 g	2-Chloro-5-(trifluoromethoxy)phenol, 95%; .	139625-85-7	95%	1g	€147.00	2023-04-18
abcr	AB515511-5 g	2-Chloro-5-(trifluoromethoxy)phenol, 95%; .	139625-85-7	95%	5g	€401.40	2023-04-18
abcr	AB515511-10 g	2-Chloro-5-(trifluoromethoxy)phenol, 95%; .	139625-85-7	95%	10g	€647.80	2023-04-18
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